Non-metal pyrophosphates are a class of inorganic compounds characterized by the presence of two phosphate groups bound to a central non-metal atom, typically oxygen or silicon. These compounds exhibit strong water-binding properties and are widely used as sequestrants in various industrial applications due to their ability to complex with metal ions, thereby preventing scaling and corrosion in aqueous systems. Non-metal pyrophosphates are also employed in the food industry for pH stabilization, preservative purposes, and as emulsifiers. Their chemical stability and effectiveness make them indispensable additives in detergents, pharmaceuticals, and water treatment processes. These compounds are known for their biodegradability and low toxicity, making them environmentally friendly alternatives to some organic sequestrants.